Cas no 163299-00-1 (3-(2-Methylthiazol-4-yl)phenol)

• Product Name: 3-(2-Methylthiazol-4-yl)phenol
• CAS No: 163299-00-1
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• CID: 2192404
• PubChem ID: 23289294
• Update Time: 2025-05-19

3-(2-Methylthiazol-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methylthiazol-4-yl)phenol
• CHEMBL494718
• DA-09581
• SCHEMBL3322009
• 163299-00-1

• Inchi： 1S/C10H9NOS/c1-7-11-10(6-13-7)8-3-2-4-9(12)5-8/h2-6,12H,1H3
• InChI Key： XUTSREOVBGWBPA-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 191.04048508Da
• Monoisotopic Mass: 191.04048508Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-(2-Methylthiazol-4-yl)phenol

Professional Introduction to 3-(2-Methylthiazol-4-yl)phenol (CAS No. 163299-00-1)

3-(2-Methylthiazol-4-yl)phenol, with the chemical identifier CAS No. 163299-00-1, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic aromatic compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both thiazole and phenol moieties in its molecular framework imparts distinct chemical and biological characteristics, making it a valuable candidate for further exploration.

The compound's structure consists of a phenolic group attached to a thiazole ring, which is substituted with a methyl group at the 2-position of the thiazole ring. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets. The phenolic hydroxyl group is particularly noteworthy, as it can participate in hydrogen bonding and other forms of molecular interaction, which are crucial for drug design and development.

In recent years, there has been growing interest in thiazole derivatives due to their diverse biological activities. Thiazole-based compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The addition of a phenol moiety to the thiazole core enhances its pharmacological potential by introducing additional sites for biological interaction. This combination has led to the investigation of 3-(2-methylthiazol-4-yl)phenol as a potential lead compound for novel drug candidates.

One of the most compelling aspects of 3-(2-methylthiazol-4-yl)phenol is its ability to modulate biological pathways relevant to human health. Research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease processes. For instance, studies have suggested that it could interfere with the activity of kinases and other signaling molecules that play a role in cancer progression. Additionally, its interaction with cellular receptors may provide insights into developing treatments for neurological disorders.

The synthesis of 3-(2-methylthiazol-4-yl)phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the thiazole ring, followed by functionalization at the desired positions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired structural modifications efficiently. These methods not only enhance the synthetic pathway but also improve the overall quality of the final product.

From a pharmacological perspective, 3-(2-methylthiazol-4-yl)phenol has been studied for its potential role in modulating inflammatory responses. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. Preliminary findings suggest that this compound may inhibit key inflammatory mediators by interacting with cellular pathways that regulate inflammation. This capability makes it an attractive candidate for further development into therapeutic agents.

The compound's stability under various conditions is another critical factor in its applicability for pharmaceutical use. Studies have examined its behavior under different pH levels, temperatures, and exposure to light or oxygen. These assessments are essential for determining its shelf life and storage requirements, ensuring that it remains effective throughout its intended use period. Furthermore, understanding its degradation products helps in assessing any potential safety concerns associated with its long-term use.

Computational modeling has played a significant role in elucidating the interactions between 3-(2-methylthiazol-4-yl)phenol and biological targets. Molecular docking studies have been used to predict how this compound binds to specific enzymes or receptors at an atomic level. These simulations provide valuable insights into its mechanism of action and help guide experimental validation efforts. By combining computational methods with experimental data, researchers can accelerate the discovery process and identify promising derivatives for further development.

The future prospects for 3-(2-methylthiazol-4-yl)phenol are promising, with ongoing research aimed at expanding its therapeutic applications. Investigating its effects on different disease models will be crucial in determining its clinical relevance. Additionally, exploring synthetic modifications could lead to more potent or selective derivatives with improved pharmacological profiles. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.